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Compound Name: Dibritannilactone B

Cat. No.: B8257862
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Abstract

Dibritannilactone B is a sesquiterpene lactone isolated from the plant Inula britannica. While
its chemical structure has been identified, publicly available research on its specific biological
activities, mechanism of action, and synthesis is currently limited. This document summarizes
the available information and outlines the general context of related compounds from the same
plant species to provide a foundational understanding for researchers.

Introduction

Dibritannilactone B is a natural product with the chemical formula C34H4609 and a molecular
weight of 598.72 g/mol . It is classified as a sesquiterpene lactone, a class of compounds
known for a wide range of biological activities. Its CAS number is 1829580-18-8. It has been
isolated from the aerial parts of Inula britannica, a plant used in traditional medicine.

General information suggests that Dibritannilactone B may be involved in the modulation of
cellular pathways related to inflammation and apoptosis. It is thought to interact with signaling
molecules and transcription factors that regulate gene expression, potentially influencing the
cell cycle and survival. However, specific, peer-reviewed studies providing detailed evidence for
these claims are not available in the public domain.

Chemical and Physical Properties
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Property Value Source

CAS Number 1829580-18-8 Chemical Supplier Catalogs
Molecular Formula C34H4609 Chemical Supplier Catalogs
Molecular Weight 598.72 g/mol Chemical Supplier Catalogs
Source Organism Inula britannica Chemical Supplier Catalogs

Biological Activity (Inferred)

Due to the lack of specific data on Dibritannilactone B, the biological activities of other
sesquiterpene lactones isolated from Inula britannica are presented here to provide a
contextual framework.

Compound from Quantitative Data

. . Biological Activity Cell Line(s)
Inula britannica (IC50)
) ) ) Not specified in Human tumor cell
Bigelovin Cytotoxic ] .
available abstracts lines
) ] Not specified in Human tumor cell
Ergolide Cytotoxic ] ]
available abstracts lines
_ , _ Not specified in Human tumor cell
8-epi-helenalin Cytotoxic ] ]
available abstracts lines
40,60- o
_ _ Not specified in Human tumor cell
dihydroxyeudesman- Cytotoxic ) )
) available abstracts lines
8(3,12-olide

Note: This table is illustrative of compounds from the same plant source and does not
represent data for Dibritannilactone B.

Signaling Pathways (Hypothetical)

Based on the general description of its mode of action and the known activities of other
sesquiterpene lactones, Dibritannilactone B might influence key cellular signaling pathways
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such as NF-kB and MAPK, which are central to inflammation and apoptosis.

Hypothetical Anti-Inflammatory Signaling Pathway

A potential mechanism for anti-inflammatory action could involve the inhibition of the NF-kB
signaling pathway. This is a common mechanism for many natural anti-inflammatory
compounds.
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Hypothetical Anti-Inflammatory Pathway of Dibritannilactone B
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Caption: Hypothetical inhibition of the NF-kB pathway by Dibritannilactone B.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b8257862?utm_src=pdf-body-img
https://www.benchchem.com/product/b8257862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Apoptotic Signaling Pathway

Dibritannilactone B's purported effect on apoptosis could be mediated through the intrinsic
(mitochondrial) pathway, a common route for inducing programmed cell death.
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Hypothetical Apoptotic Pathway of Dibritannilactone B
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Caption: Hypothetical induction of the intrinsic apoptotic pathway by Dibritannilactone B.
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Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Dibritannilactone B are not available in published literature. For researchers interested in
studying this compound, a general workflow for the isolation of sesquiterpene lactones from

Inula species is outlined below.

General Workflow for Isolation of Sesquiterpene
Lactones
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General Workflow for Sesquiterpene Lactone Isolation
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Caption: A generalized workflow for the isolation of sesquiterpene lactones from plant material.
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Conclusion and Future Directions

Dibritannilactone B is a structurally identified natural product with potential therapeutic
relevance, suggested by its classification as a sesquiterpene lactone and its origin from a
medicinally used plant. However, there is a significant gap in the scientific literature regarding
its specific biological activities and mechanisms of action. Future research should focus on:

« |solation and Characterization: Detailed reporting of the isolation protocol and full
spectroscopic characterization of Dibritannilactone B.

» Biological Screening: Comprehensive screening for its cytotoxic, anti-inflammatory, and other
biological activities, including determination of IC50/EC50 values.

» Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways affected by Dibritannilactone B.

» Total Synthesis: Development of a synthetic route to enable further pharmacological studies
and the generation of analogues.

This document serves as a starting point for researchers, highlighting the current knowledge
gaps and providing a framework for future investigations into the therapeutic potential of
Dibritannilactone B.

« To cite this document: BenchChem. [Dibritannilactone B: An In-depth Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257862#a-comprehensive-review-of-
dibritannilactone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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